3-(4-fluorophenyl)-N-[2-(trifluoromethyl)phenyl]azepane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-(4-fluorophenyl)-N-[2-(trifluoromethyl)phenyl]azepane-1-carboxamide” is a complex organic molecule. It contains an azepane ring, which is a seven-membered ring with one nitrogen atom and six carbon atoms. The azepane ring is substituted with a carboxamide group and two phenyl rings. One of the phenyl rings has a fluorine atom at the 4-position, and the other has a trifluoromethyl group at the 2-position .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or NMR spectroscopy could be used to determine its structure .Chemical Reactions Analysis
The chemical reactivity of this compound would depend on its structure. The presence of the fluorine and trifluoromethyl groups could make it more reactive towards certain reagents .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its structure. For example, the presence of the fluorine and trifluoromethyl groups could affect its polarity, solubility, and stability .Scientific Research Applications
Kinase Inhibition
- Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, related in structure, have been identified as potent and selective Met kinase inhibitors. These compounds have shown promising results in tumor stasis in Met-dependent human gastric carcinoma xenograft models (Schroeder et al., 2009).
Transcription Factor Inhibition
- Derivatives like N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5 -yl]carboxamide have shown inhibition of transcription mediated by NF-kappaB and AP-1 transcription factors. These studies aid in understanding the regulation of gene expression (Palanki et al., 2000).
Antimicrobial Activity
- N-(disubstituted-phenyl)-3-hydroxynaphthalene-2-carboxamide derivatives exhibit antimicrobial properties, with some showing submicromolar activity against methicillin-resistant Staphylococcus aureus isolates. These findings are significant for the development of new antimicrobial agents (Bąk et al., 2020).
Anticancer Properties
- Synthesis of compounds like 5-(4-fluorophenyl)-N,N-dimethyl-7-(trifluoromethyl)Pyrazolo[1,5-a]Pyrimidine-3-carboxamide has shown effective inhibition on the proliferation of certain cancer cell lines. This research contributes to the exploration of new therapeutic options for cancer treatment (Liu et al., 2016).
Protein Kinase B (PKB) Inhibition
- Novel azepane derivatives have been evaluated for their inhibition of protein kinase B (PKB-alpha) and protein kinase A (PKA), indicating potential applications in treating diseases involving these kinases (Breitenlechner et al., 2004).
Azepanium Ionic Liquids
- Azepane has been used to synthesize a new family of room temperature ionic liquids, demonstrating the versatility of azepane-based compounds in developing new materials with potential industrial applications (Belhocine et al., 2011).
Future Directions
Properties
IUPAC Name |
3-(4-fluorophenyl)-N-[2-(trifluoromethyl)phenyl]azepane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20F4N2O/c21-16-10-8-14(9-11-16)15-5-3-4-12-26(13-15)19(27)25-18-7-2-1-6-17(18)20(22,23)24/h1-2,6-11,15H,3-5,12-13H2,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNEWTWINTRLSSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC(C1)C2=CC=C(C=C2)F)C(=O)NC3=CC=CC=C3C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20F4N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.